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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental research

concerning the radionuclide Nickel-59 (⁵⁹Ni). It details its nuclear properties, production

mechanisms, decay characteristics, and applications, with a focus on the experimental

protocols and quantitative data essential for research and development.

Core Properties of Nickel-59
Nickel-59 is a long-lived radionuclide with a half-life of approximately 76,000 years.[1][2] It

decays via electron capture to stable Cobalt-59 (⁵⁹Co), emitting low-energy X-rays and Auger

electrons in the process.[1][3] This long half-life and unique decay signature make it a valuable

tracer in various scientific fields, including geology, environmental science, and materials

science.[2][4]

Quantitative Nuclear Data
A summary of the key nuclear properties of Nickel-59 is presented in the table below.
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Property Value Unit References

Half-life (T₁/₂) 7.6(5) x 10⁴ years [1][5]

Decay Mode Electron Capture (EC) - [1][3]

Daughter Isotope ⁵⁹Co - [3]

Q-value (EC) 1072.76(19) keV [3]

Spin and Parity 3/2⁻ - [5]

Isotopic Mass 58.93434544(38) u [5]

Mass Excess -61.15683 MeV [5]

Nuclear Binding

Energy
515.45883393 MeV [5]

Specific Activity (α) 3.00 x 10⁹ Bq/g [5]

Thermal Neutron

Capture Cross

Section (for

⁵⁸Ni(n,γ)⁵⁹Ni)

4.13(5) barns [3]

Production of Nickel-59
Nickel-59 is primarily produced through two main pathways: cosmogenic production in

extraterrestrial materials and artificial production in nuclear reactors.

Cosmogenic Production
In meteorites and extraterrestrial dust, ⁵⁹Ni is formed through cosmic-ray-induced spallation

reactions with iron and nickel nuclei.[2][4] The long half-life of ⁵⁹Ni makes it a useful tool for

determining the terrestrial age of meteorites.[4][6]

Production in Nuclear Reactors
In nuclear reactors, ⁵⁹Ni is produced as an activation product. The primary reaction is the

neutron capture by the stable isotope Nickel-58 (⁵⁸Ni), which has a natural abundance of about
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68%.[2] This process is a significant consideration in the management of radioactive waste

from nuclear power plants, as ⁵⁹Ni is a long-lived component of activated steel.[7]

The main production reaction is:

⁵⁸Ni + n → ⁵⁹Ni + γ

Click to download full resolution via product page

Experimental Protocols
This section details the methodologies for the separation and measurement of Nickel-59,

which are crucial for its application in research.

Separation and Purification of Nickel-59 from
Radioactive Waste
The separation of ⁵⁹Ni from complex matrices like radioactive waste is essential for accurate

measurement. A common method involves a combination of precipitation and ion-exchange

chromatography.

Experimental Protocol:

Sample Preparation:

Acidify the aqueous sample of radioactive waste.

Add stable nickel carrier to monitor the chemical yield.

Initial Precipitation:

Precipitate interfering radionuclides such as iron and actinides by adjusting the pH. Nickel

remains in the solution.

Anion Exchange Chromatography:
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Load the nickel-containing solution onto an anion exchange resin column.

Elute nickel with an appropriate acid solution, while other interfering ions are retained on

the resin.

Extraction Chromatography:

Further purify the nickel fraction using a specific extraction chromatographic resin, such as

one functionalized with dimethylglyoxime (DMG), which has a high affinity for nickel.

Final Precipitation:

Precipitate the purified nickel as nickel-dimethylglyoxime (Ni(DMG)₂).

Wash and dry the precipitate for subsequent measurement.

Click to download full resolution via product page

Measurement of Nickel-59 by Liquid Scintillation
Counting
Liquid Scintillation Counting (LSC) is a common technique for quantifying the low-energy

radiation emitted during the decay of ⁵⁹Ni.

Experimental Protocol:

Sample Preparation:

Dissolve the purified Ni(DMG)₂ precipitate in a suitable acid.

Transfer a known aliquot of the solution into a liquid scintillation vial.

Cocktail Addition:

Add a liquid scintillation cocktail to the vial. The cocktail contains a solvent and scintillators

that emit light upon interaction with the radiation from ⁵⁹Ni.
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Counting:

Place the vial in a liquid scintillation counter.

The counter's photomultiplier tubes will detect the light flashes, and the instrument's

software will convert this into a measure of the radioactivity of ⁵⁹Ni.

Data Analysis:

Correct the raw counts for background radiation, quenching (reduction in light output), and

the chemical yield of the separation process.

Key Applications of Nickel-59 in Research
The unique properties of ⁵⁹Ni lend it to several important research applications.

Geochronology: Dating the terrestrial age of meteorites and quantifying extraterrestrial dust

in ice and sediment cores.[4][6]

Nuclear Waste Management: As a long-lived activation product, understanding the behavior

of ⁵⁹Ni is crucial for the safety assessment of geological repositories for radioactive waste.[7]

Environmental Tracing: Tracing the long-term transport and fate of nickel in the environment.

[2]

Materials Science: Studying the effects of neutron irradiation on nickel-containing alloys used

in nuclear reactors.

Signaling Pathways and Logical Relationships
The decay of Nickel-59 follows a straightforward pathway, which is fundamental to its detection

and applications.
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This guide provides a foundational understanding of Nickel-59 for researchers and

professionals. The detailed protocols and data are intended to facilitate the design and

execution of experiments involving this important radionuclide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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